Cas no 2172251-46-4 (2-(1-chloroisoquinolin-7-yl)propanoic acid)

2-(1-Chloroisoquinolin-7-yl)propanoic acid is a specialized organic compound featuring a chlorinated isoquinoline core linked to a propanoic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid group offers versatility for derivatization or salt formation. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and heterocyclic transformations. The compound's stability under standard storage conditions and high purity (>95% by HPLC) make it suitable for research and industrial applications requiring precise control over reaction pathways.
2-(1-chloroisoquinolin-7-yl)propanoic acid structure
2172251-46-4 structure
Product Name:2-(1-chloroisoquinolin-7-yl)propanoic acid
CAS No:2172251-46-4
MF:C12H10ClNO2
MW:235.666302204132
CID:6232369
PubChem ID:165746247
Update Time:2025-06-13

2-(1-chloroisoquinolin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-chloroisoquinolin-7-yl)propanoic acid
    • EN300-1617501
    • 2172251-46-4
    • Inchi: 1S/C12H10ClNO2/c1-7(12(15)16)9-3-2-8-4-5-14-11(13)10(8)6-9/h2-7H,1H3,(H,15,16)
    • InChI Key: WQYKNQXYKYCARB-UHFFFAOYSA-N
    • SMILES: ClC1C2C(C=CN=1)=CC=C(C=2)C(C(=O)O)C

Computed Properties

  • Exact Mass: 235.0400063g/mol
  • Monoisotopic Mass: 235.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.2Ų

2-(1-chloroisoquinolin-7-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1617501-0.05g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
0.05g
$707.0 2023-06-04
Enamine
EN300-1617501-0.1g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
0.1g
$741.0 2023-06-04
Enamine
EN300-1617501-0.25g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
0.25g
$774.0 2023-06-04
Enamine
EN300-1617501-0.5g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
0.5g
$809.0 2023-06-04
Enamine
EN300-1617501-1.0g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
1g
$842.0 2023-06-04
Enamine
EN300-1617501-2.5g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
2.5g
$1650.0 2023-06-04
Enamine
EN300-1617501-5.0g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
5g
$2443.0 2023-06-04
Enamine
EN300-1617501-10.0g
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
10g
$3622.0 2023-06-04
Enamine
EN300-1617501-50mg
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
50mg
$707.0 2023-09-23
Enamine
EN300-1617501-100mg
2-(1-chloroisoquinolin-7-yl)propanoic acid
2172251-46-4
100mg
$741.0 2023-09-23

Additional information on 2-(1-chloroisoquinolin-7-yl)propanoic acid

2-(1-Chloroisoquinolin-7-yl)propanoic Acid: A Comprehensive Overview

2-(1-Chloroisoquinolin-7-yl)propanoic acid (CAS No. 2172251-46-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anticancer treatments. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(1-chloroisoquinolin-7-yl)propanoic acid.

Chemical Structure and Properties

2-(1-Chloroisoquinolin-7-yl)propanoic acid is a derivative of isoquinoline, a heterocyclic aromatic compound with a fused benzene and pyridine ring. The presence of a chloro substituent at the 1-position and a propanoic acid group at the 7-position imparts unique chemical properties to this molecule. The compound has a molecular formula of C15H13ClNO2 and a molecular weight of 280.72 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 145 to 147°C.

The solubility of 2-(1-chloroisoquinolin-7-yl)propanoic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property can influence its bioavailability and pharmacokinetic behavior when used in vivo.

Synthesis Methods

The synthesis of 2-(1-chloroisoquinolin-7-yl)propanoic acid has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 7-bromoisoquinoline with chloromethyl magnesium chloride followed by esterification and hydrolysis steps to yield the final product. Another approach utilizes the coupling of 7-bromoisoquinoline with 2-bromopropanoic acid using palladium-catalyzed cross-coupling reactions.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines the formation of the isoquinoline ring with the introduction of the chloro and propanoic acid functionalities. This method offers improved yields and reduced reaction times compared to traditional multi-step procedures, making it an attractive option for large-scale production.

Biological Activities

2-(1-Chloroisoquinolin-7-yl)propanoic acid has been extensively studied for its biological activities, particularly its anti-inflammatory and anticancer properties. In vitro studies have shown that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX-2 over COX-1 suggests that 2-(1-chloroisoquinolin-7-yl)propanoic acid may have fewer gastrointestinal side effects compared to non-selective COX inhibitors.

In addition to its anti-inflammatory effects, 2-(1-chloroisoquinolin-7-yl)propanoic acid has demonstrated significant anticancer activity against various cancer cell lines. Mechanistic studies have revealed that this compound induces apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings have led to further investigations into its potential as a novel therapeutic agent for cancer treatment.

Clinical Applications and Research Advancements

The promising biological activities of 2-(1-chloroisoquinolin-7-yl)propanoic acid have spurred interest in its clinical applications. Preclinical studies have shown that this compound effectively reduces inflammation in animal models of arthritis and other inflammatory diseases. These results have paved the way for phase I clinical trials to evaluate its safety and efficacy in human subjects.

In parallel, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(1-chloroisoquinolin-7-yl)propanoic acid. Scientists are exploring prodrug strategies to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can target specific tissues or cells, thereby improving therapeutic outcomes.

Conclusion

2-(1-Chloroisoquinolin-7-yl)propanoic acid, with its unique chemical structure and diverse biological activities, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. The ongoing advancements in synthesis methods, biological evaluations, and clinical applications highlight the potential of this compound to address unmet medical needs in areas such as inflammation and cancer. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that 2-(1-chloroisoquinolin-7-yl)propanoic acid will play an increasingly important role in the development of innovative treatments for various diseases..

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd